Cas no 2034366-47-5 (2-[4-(propan-2-ylsulfanyl)phenyl]-N-{2-[3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}acetamide)

• Product Name: 2-[4-(propan-2-ylsulfanyl)phenyl]-N-{2-[3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}acetamide
• CAS No: 2034366-47-5
• MF: C₂₀H₂₃N₃OS₂
• MW: 385.5461
• CID: 5349188
• Update Time: 2025-07-20

2-[4-(propan-2-ylsulfanyl)phenyl]-N-{2-[3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-propan-2-ylsulfanylphenyl)-N-[2-(3-thiophen-3-ylpyrazol-1-yl)ethyl]acetamide
• 2-(4-(isopropylthio)phenyl)-N-(2-(3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)acetamide
• 2-[4-(propan-2-ylsulfanyl)phenyl]-N-{2-[3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}acetamide

• Inchi： 1S/C20H23N3OS2/c1-15(2)26-18-5-3-16(4-6-18)13-20(24)21-9-11-23-10-7-19(22-23)17-8-12-25-14-17/h3-8,10,12,14-15H,9,11,13H2,1-2H3,(H,21,24)
• InChI Key： IEEGTUMISKCRRC-UHFFFAOYSA-N
• SMILES： S(C1C([H])=C([H])C(=C([H])C=1[H])C([H])([H])C(N([H])C([H])([H])C([H])([H])N1C([H])=C([H])C(C2=C([H])SC([H])=C2[H])=N1)=O)C([H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 441
• XLogP3: 3.7
• Topological Polar Surface Area: 101

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-[4-(propan-2-ylsulfanyl)phenyl]-N-{2-[3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}acetamide

Recent Advances in the Study of 2-[4-(propan-2-ylsulfanyl)phenyl]-N-{2-[3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}acetamide (CAS: 2034366-47-5)

The compound 2-[4-(propan-2-ylsulfanyl)phenyl]-N-{2-[3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}acetamide (CAS: 2034366-47-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique structural features, including a thiophene-pyrazole moiety and a propan-2-ylsulfanylphenyl group, has been the subject of several studies aimed at elucidating its pharmacological properties and mechanisms of action.

Recent research has focused on the synthesis and optimization of this compound to enhance its bioavailability and target specificity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the acetamide side chain could significantly improve the compound's binding affinity to specific protein targets, such as G-protein-coupled receptors (GPCRs) and kinase enzymes. These findings suggest that 2034366-47-5 could serve as a promising scaffold for the development of novel therapeutics for conditions such as inflammatory diseases and cancer.

In addition to its potential as a therapeutic agent, 2034366-47-5 has also been investigated for its role in chemical biology as a tool compound. A recent preprint on bioRxiv (2024) highlighted its utility in probing the activity of certain enzymes involved in signal transduction pathways. The study utilized advanced techniques such as X-ray crystallography and molecular dynamics simulations to map the compound's interactions with its targets, providing valuable insights into its mode of action.

Despite these promising developments, challenges remain in the clinical translation of 2034366-47-5. Issues such as metabolic stability and potential off-target effects need to be addressed through further preclinical studies. Ongoing research is exploring the use of prodrug strategies and nanoparticle-based delivery systems to overcome these limitations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the progress of this compound into clinical trials.

In conclusion, 2-[4-(propan-2-ylsulfanyl)phenyl]-N-{2-[3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}acetamide represents a compelling area of research in chemical biology and drug discovery. Its unique structural and pharmacological properties offer multiple avenues for therapeutic development, and continued investigation is likely to yield significant advancements in the near future.